Cas no 96853-47-3 (9H-Carbazole, 9-hexadecyl-3,6-diiodo-)

• Product Name: 9H-Carbazole, 9-hexadecyl-3,6-diiodo-
• CAS No: 96853-47-3
• MF: C₂₈H₃₉I₂N
• MW: 643.424912691116
• CID: 751275
• PubChem ID: 13407345
• Update Time: 2025-04-19

9H-Carbazole, 9-hexadecyl-3,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9-hexadecyl-3,6-diiodo-
• 9-hexadecyl-3,6-diiodocarbazole
• SCHEMBL14893382
• DTXSID00539805
• 9-Hexadecyl-3,6-diiodo-9H-carbazole
• 96853-47-3

• Inchi： 1S/C28H39I2N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-31-27-18-16-23(29)21-25(27)26-22-24(30)17-19-28(26)31/h16-19,21-22H,2-15,20H2,1H3
• InChI Key： MPPASPWSPOXXFQ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C1C=C(C=CC=1N2CCCCCCCCCCCCCCCC)I

Computed Properties

• Exact Mass: 643.11720g/mol
• Monoisotopic Mass: 643.11720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.3
• Topological Polar Surface Area: 4.9Ų